2,5-difluoro-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzene-1-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,5-Difluoro-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzene-1-sulfonamide (DMBSA) is a novel fluorinated sulfonamide compound with a wide range of potential applications. It has been studied for its properties as an antimicrobial and antiviral agent, as well as its ability to modulate cell signaling pathways. DMBSA has also been explored for its potential to be used in drug delivery systems, as a chemical reagent, and as a catalyst in organic synthesis.
Mechanism of Action
The mechanism of action of 2,5-difluoro-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzene-1-sulfonamide is still not fully understood. However, it is believed that the compound acts by inhibiting the activity of enzymes involved in the biosynthesis of nucleic acids and proteins. This inhibition is thought to be due to the presence of the two fluorine atoms in the structure of the compound, which are believed to interact with the active sites of the enzymes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,5-difluoro-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzene-1-sulfonamide have been studied in several different organisms. In general, the compound has been found to be non-toxic and to have no significant adverse effects. It has been found to be effective at inhibiting the growth of a range of bacteria, viruses, and fungi, as well as modulating cell signaling pathways.
Advantages and Limitations for Lab Experiments
The main advantage of 2,5-difluoro-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzene-1-sulfonamide for laboratory experiments is its relative ease of synthesis. It can be synthesized in a few steps, with no need for expensive reagents or specialized equipment. Additionally, the compound is non-toxic and has no significant adverse effects on cells or organisms. The main limitation of 2,5-difluoro-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzene-1-sulfonamide is its relatively low solubility in water, which can make it difficult to use in some experiments.
Future Directions
There are several potential future directions for research involving 2,5-difluoro-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzene-1-sulfonamide. These include further exploration of its antimicrobial and antiviral properties, as well as its potential for use in drug delivery systems. Additionally, the compound could be explored for its ability to modulate cell signaling pathways, which could be useful in the development of new drugs. Other potential directions include its use as a chemical reagent or catalyst in organic synthesis, and its potential applications in other areas such as materials science and biotechnology.
Synthesis Methods
The synthesis of 2,5-difluoro-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzene-1-sulfonamide is relatively straightforward and involves several steps. The first step is the formation of the benzene ring, which is done through the reaction of an aromatic halide with an amine. This is followed by the reaction of the benzene ring with a sulfonyl chloride to form the sulfonamide group. The final step is the addition of the two fluorine atoms to the sulfonamide group, which is done through a nucleophilic substitution reaction.
Scientific Research Applications
2,5-difluoro-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzene-1-sulfonamide has been studied extensively for its potential applications in scientific research. It has been found to be an effective antimicrobial and antiviral agent, with activity against a range of bacteria, viruses, and fungi. It has also been studied for its ability to modulate cell signaling pathways, which could be useful in the development of new drugs. In addition, 2,5-difluoro-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzene-1-sulfonamide has been explored for its potential to be used in drug delivery systems, as a chemical reagent, and as a catalyst in organic synthesis.
properties
IUPAC Name |
2,5-difluoro-N-[4-(2-morpholin-4-yl-2-oxoethyl)phenyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18F2N2O4S/c19-14-3-6-16(20)17(12-14)27(24,25)21-15-4-1-13(2-5-15)11-18(23)22-7-9-26-10-8-22/h1-6,12,21H,7-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRHWLTLFNKMWEC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)CC2=CC=C(C=C2)NS(=O)(=O)C3=C(C=CC(=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18F2N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-difluoro-N-(4-(2-morpholino-2-oxoethyl)phenyl)benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.